Cas no 852854-42-3 (4-Chloro-3-ethoxyaniline)

• Product Name: 4-Chloro-3-ethoxyaniline
• CAS No: 852854-42-3
• MF: C₈H₁₀ClNO
• MW: 171.624101161957
• MDL: MFCD11053831
• CID: 856710
• PubChem ID: 46738942
• Update Time: 2025-11-01

4-Chloro-3-ethoxyaniline Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-3-ETHOXYANILINE
• A863621
• CS-0207841
• AKOS013324326
• 852854-42-3
• CJB85442
• BS-24181
• (4-chloro-3-ethoxyphenyl)amine
• MFCD11053831
• E89289
• DTXSID80674586
• SCHEMBL3785602
• 4-Chloro-3-ethoxyaniline

• MDL： MFCD11053831
• Inchi： 1S/C8H10ClNO/c1-2-11-8-5-6(10)3-4-7(8)9/h3-5H,2,10H2,1H3
• InChI Key： JQQWIIGQFDFTCS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1OCC)N

Computed Properties

• Exact Mass: 171.04500
• Monoisotopic Mass: 171.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2A^2

Experimental Properties

• PSA: 35.25000
• LogP: 2.90210

Additional information on 4-Chloro-3-ethoxyaniline

Comprehensive Overview of 4-Chloro-3-ethoxyaniline (CAS No. 852854-42-3): Properties, Applications, and Industry Insights

4-Chloro-3-ethoxyaniline (CAS No. 852854-42-3) is a specialized organic compound widely recognized for its role in pharmaceutical intermediates and agrochemical synthesis. This chloro-substituted aniline derivative features a unique molecular structure combining an ethoxy group and a chlorine atom, making it a versatile building block in fine chemical manufacturing. With the growing demand for high-purity intermediates in drug development, this compound has garnered significant attention from researchers and industrial chemists alike.

The compound's molecular formula C8H10ClNO and molecular weight of 171.62 g/mol position it as a crucial intermediate in synthesizing various bioactive molecules. Recent studies highlight its utility in developing novel antimicrobial agents and crop protection chemicals, aligning with current industry trends toward sustainable agriculture and antibiotic alternatives. The ethoxy-aniline backbone provides excellent solubility in organic solvents while maintaining stability under various reaction conditions.

In pharmaceutical applications, 4-Chloro-3-ethoxyaniline serves as a precursor for heterocyclic compound synthesis, particularly in creating benzimidazole derivatives with potential therapeutic effects. The global market for such intermediates is projected to grow at 6.2% CAGR (2023-2030), driven by increased R&D investment in targeted drug discovery. Analytical techniques like HPLC purity testing and mass spectrometry characterization are essential for quality control in production batches.

From an environmental perspective, manufacturers are adopting green chemistry principles in producing 852854-42-3, focusing on solvent recovery systems and catalytic processes to minimize waste. The compound's biodegradation profile and ecotoxicological data have become critical evaluation points for regulatory compliance, especially in European REACH and US EPA submissions. Proper handling requires nitrogen atmosphere storage to prevent oxidation and maintain product integrity.

Emerging research explores 4-Chloro-3-ethoxyaniline's potential in material science applications, particularly as a monomer for conductive polymers. Its electron-donating properties make it interesting for organic semiconductor development, coinciding with the booming flexible electronics market. Suppliers now offer custom synthesis services with purity levels exceeding 99.5% to meet diverse research needs, while structure-activity relationship (SAR) studies continue to uncover new applications.

Quality specifications for CAS 852854-42-3 typically include parameters like melting point range (78-82°C), residual solvent limits, and heavy metal content. Advanced purification methods such as recrystallization from ethanol/water mixtures or column chromatography ensure compliance with pharmacopeia standards. The compound's UV-Vis absorption characteristics (λmax ~290 nm) facilitate analytical method development for quality assurance protocols.

Supply chain dynamics for 4-Chloro-3-ethoxyaniline reflect broader chemical industry trends, with increasing emphasis on regional production hubs and dual sourcing strategies to mitigate geopolitical risks. Technical bulletins emphasize proper storage conditions (2-8°C in amber glass) and shelf life optimization through moisture-controlled packaging. Recent patent analyses show growing IP activity around derivative compounds, particularly in photovoltaic materials and liquid crystal formulations.

For researchers working with 852854-42-3, modern computational chemistry tools enable predictive modeling of reaction pathways and byproduct formation. The compound's crystallographic data and spectroscopic fingerprints (IR, NMR) are well-documented in scientific literature, supporting structure verification. Industry best practices recommend process analytical technology (PAT) implementation for real-time monitoring during scale-up operations.

Market intelligence indicates rising demand for customized aniline derivatives like 4-Chloro-3-ethoxyaniline in contract research organizations and academic laboratories. Suppliers differentiate through technical support services, offering regulatory documentation packages and application notes for various synthetic routes. The compound's structure-property relationships continue to inspire innovation across multiple chemistry subdisciplines.